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Compound of Interest

Compound Name: Ambazone monohydrate

Cat. No.: B1667015

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Ambazone
monohydrate, an antiseptic agent with known antibacterial and potential antineoplastic
properties. It details the compound's chemical structure, physicochemical characteristics,
synthesis, and analytical characterization protocols. Furthermore, it explores its proposed
mechanism of action through diagrammatic representations of relevant biological pathways and
experimental workflows. All quantitative data is systematically presented in tabular format to
facilitate analysis and comparison.

Chemical Identity and Structure

Ambazone is an antiseptic compound belonging to the class of organic compounds known as
thiosemicarbazones.[1] The monohydrate is the hydrated form of Ambazone, where one
molecule of water is integrated into the crystal structure.

The chemical structure of Ambazone consists of a 1,4-benzoquinone ring derivatized with a
guanylhydrazone group and a thiosemicarbazone group. The crystal structure of the
monohydrate form is characterized by an extensive three-dimensional network established
through hydrogen bonds involving the water molecules.[2]

Chemical Identifiers
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The fundamental chemical identifiers for Ambazone and its monohydrate form are summarized

below.
Identifier Value Reference
[4-[2-
IUPAC Name (diaminomethylidene)hydraziny  [3][4]

[[phenylliminothiourea

CAS Number (Monohydrate) 6011-12-7

[5][6]

CAS Number (Anhydrous) 539-21-9 [B1141[7]
Molecular Formula

CsH13N70S [5]6][8]
(Monohydrate)
Molecular Weight

255.30 g/mol [5161[8]1[9]
(Monohydrate)

1,4-Benzoquinone

uanylhydrazone

Synonyms guanyiny [41517]

thiosemicarbazone hydrate,

Faringosept, Iversal

Structural Representation

The core chemical structure of Ambazone features two key functional groups attached to a

central quinone-like ring system.
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Core Functional Groups of Ambazone Monohydrate.

Physicochemical Properties

Ambazone monohydrate is a crystalline solid with distinct physical and chemical properties.
Its solubility is limited in agueous solutions but can be enhanced through the formation of salts,
such as the acetate salt solvate.[2]
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Property Value Reference(s)
Brown or copper-colored

Appearance [4]
crystals; Dark brown powder

_ _ 188-195 °C (with

Melting Point - [5][10]
decomposition)
0.2 mg /100 mL (Sparing!

Solubility in water g (Sparingly [4]
soluble)
Moderately soluble in alcohol

Other Solubilities and acetone. Freely soluble in
DMF and dilute acids.

Crystal System Monoclinic [2][11]

Space Group P2i/c [2][11]

Experimental Protocols
Synthesis of Ambazone

A representative synthesis protocol for Ambazone involves a multi-step reaction starting from p-

benzoquinone and aminoguanidine, followed by a reaction with thiosemicarbazide. A detailed

manufacturing process is described as follows:

e Step 1: Formation of Quinone Monoguanylhydrazone Nitrate: A solution of 22.7 g of quinone

monoguanylhydrazone nitrate is prepared in 250 mL of water.[5]

o Step 2: Addition of Thiosemicarbazide: A hot aqueous solution containing 9.1 g of

thiosemicarbazide is added dropwise to the solution from Step 1.[5]

o Step 3: Acidification and Reaction: A solution of 5 mL of concentrated nitric acid in 10 mL of

water is slowly added. The resulting mixture is stirred at 60°C for one hour.[5]

o Step 4: Dissolution and Filtration: The product is dissolved in approximately 1-1.2 liters of
water at 100°C and the hot solution is filtered.[5]
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o Step 5: Precipitation and Isolation: The filtrate is added to an agueous ammonium solution to
precipitate the product. The resulting blue residue of p-benzoquinone amidinohydrazone
thiosemicarbazone is filtered and dried.[5]

Physicochemical Characterization Methods

The structural and thermal properties of Ambazone monohydrate are typically elucidated
using a combination of analytical techniques. The reversible transformation between the
monohydrate and anhydrous forms can be monitored using these methods.[2]

e Single-Crystal X-ray Diffraction (SC-XRD): This technique is used to determine the precise
three-dimensional arrangement of atoms within the crystal, confirming the molecular
structure and identifying the crystal system and space group.[2]

» Powder X-ray Diffraction (PXRD): PXRD is employed to analyze the crystalline nature of the
bulk material, identify different polymorphic forms, and monitor phase transformations as a
function of temperature or humidity.[2][11]

o Thermal Analysis (DSC, TGA): Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are used to investigate the thermal behavior of the
compound.[11] These methods can detect the loss of water upon heating, melting, and
decomposition, confirming the presence of the hydrate and its thermal stability.[11]

e Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the
functional groups present in the molecule by measuring the absorption of infrared radiation.
[11] Changes in the spectra upon dehydration can confirm the loss of water and associated
changes in hydrogen bonding.[11]
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Synthesis & Purification
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Experimental Workflow for Synthesis and Characterization.

Biological Activity and Mechanism of Action

Ambazone is primarily recognized for its antiseptic and antibacterial activities and is used in the
treatment of infections of the mouth and throat.[6] It also demonstrates potential as an orally

active antitumor agent.[5][8]
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Proposed Mechanism of Action

While the exact mechanism of action has not been fully elucidated, evidence suggests that
Ambazone is a membrane-active agent.[3][7][12] Its biological effects are believed to stem from
its interaction with multiple cellular targets, including membranes, nucleic acids, and proteins.
[71[12]

A key proposed mechanism involves the interference with membrane-bound nucleotide
systems.[7][13] This interaction leads to an increase in the intracellular concentration of cyclic
adenosine monophosphate (CAMP) in certain cells, such as leukemia cells and macrophages,
which may contribute to its antineoplastic effects.[3][7][12]
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Proposed Mechanism of Action for Ambazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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